Cas no 1226150-02-2 (2-(3,5-dimethylphenyl)pyridine-4-carboxylic acid)

• Product Name: 2-(3,5-dimethylphenyl)pyridine-4-carboxylic acid
• CAS No: 1226150-02-2
• MF: C₁₄H₁₃NO₂
• MW: 227.258523702621
• CID: 2618054
• PubChem ID: 52983892
• Update Time: 2025-04-21

2-(3,5-dimethylphenyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,5-dimethylphenyl)pyridine-4-carboxylic acid
• 1226150-02-2
• DTXSID80680748
• 2-(3,5-DIMETHYLPHENYL)ISONICOTINIC ACID
• MFCD16314258
• 2-(3,5-Dimethylphenyl)isonicotinic acid, 95%

• Inchi： 1S/C14H13NO2/c1-9-5-10(2)7-12(6-9)13-8-11(14(16)17)3-4-15-13/h3-8H,1-2H3,(H,16,17)
• InChI Key： DBAFDZYMAIUTBE-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C=1)C1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 227.094628657Da
• Monoisotopic Mass: 227.094628657Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 50.2Ų